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Compound of Interest

Compound Name: (+)-Pinanediol

Cat. No.: B1678380 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This guide provides essential, step-by-step procedures for the safe disposal of (+)-
Pinanediol, aligning with industry best practices and regulatory compliance.

Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to handle (+)-Pinanediol with appropriate

safety measures. Always consult the Safety Data Sheet (SDS) for the most comprehensive

information.

Personal Protective Equipment (PPE):

Gloves: Wear chemical-impermeable gloves to prevent skin contact.[1]

Eye Protection: Use safety glasses or goggles.[2]

Respiratory Protection: In case of dust formation, use a NIOSH-approved respirator.[3]

Lab Coat: A standard lab coat should be worn to protect clothing.

Engineering Controls:

Work in a well-ventilated area, preferably in a fume hood, to avoid inhalation of any dust or

vapors.[1][4]
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Step-by-Step Disposal Procedure
The disposal of (+)-Pinanediol should be conducted in a manner that prevents its release into

the environment.[1][5]

Waste Identification and Collection:

Collect waste (+)-Pinanediol, including any contaminated materials such as filter paper or

absorbent pads, in a designated and clearly labeled waste container.

Ensure the container is made of a compatible material and can be securely sealed.

Labeling:

Clearly label the waste container with "(+)-Pinanediol" and any other relevant hazard

information. While not always classified as hazardous, some safety data sheets indicate it

is harmful to aquatic life with long-lasting effects.[1][5]

Storage:

Store the sealed waste container in a designated, cool, dry, and well-ventilated secondary

containment area away from incompatible materials, such as strong oxidizing agents.[2]

Arrange for Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

chemical waste disposal company to arrange for pickup and proper disposal.[1][4][5]

Follow all federal, state, and local regulations for chemical waste disposal.[3][4]

Important Considerations:

Do NOT dispose of (+)-Pinanediol down the drain or in regular trash.[1]

Do NOT mix (+)-Pinanediol waste with other chemical waste streams unless explicitly

permitted by your EHS office.[3]
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In case of a spill, contain the material, prevent it from entering drains, and collect it using an

inert absorbent material. Place the collected material in a suitable container for disposal.[1]

[4]

Quantitative Data Summary
Property Value Source

Melting Point 52 - 60 °C / 125.6 - 140 °F [2]

Flash Point > 110 °C / > 230 °F [2]

Molecular Formula C10 H18 O2 [2]

Molecular Weight 170.25 g/mol [2]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of (+)-
Pinanediol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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